2-(Bromomethyl)-4-chloro-3-fluoropyridine

• IUPAC Name: 2-(bromomethyl)-4-chloro-3-fluoropyridine
• InChI: InChI=1S/C6H4BrClFN/c7-3-5-6(9)4(8)1-2-10-5/h1-2H,3H2
• InChI Key: DWUZDPSAXHINTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)F)CBr
• Molecular Formula: C6H4BrClFN
• Molecular Weight: 224.46 g/mol
• CAS RN: 1260788-29-1

Description

“2-(Bromomethyl)-4-chloro-3-fluoropyridine” likely refers to a pyridine derivative that has bromomethyl, chloro, and fluoro substituents at the 2nd, 4th, and 3rd positions, respectively.

Synthesis Analysis

The synthesis of such a compound would likely involve halogenation reactions, where a hydrogen atom is replaced by a halogen. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecule would have a pyridine ring as its base structure, with the bromomethyl, chloro, and fluoro groups attached at the specified positions. The exact geometry and conformation would depend on the specific interactions between these groups.

Chemical Reactions Analysis

As a halogenated pyridine derivative, this compound could participate in various chemical reactions. For example, the bromomethyl group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the interactions between its atoms. These could include its melting and boiling points, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Vibrational Spectroscopy Studies

The study of monosubstituted pyridines, including chloro and bromopyridines, has provided detailed insights into their vibrational spectra through infra-red and Raman spectroscopy. This foundational research contributes to understanding the molecular structure and reactivity of compounds like 2-(Bromomethyl)-4-chloro-3-fluoropyridine, offering a basis for further chemical and physical property investigations (Green, Kynaston, & Paisley, 1963).

Polymer Chemistry Applications

In polymer science, the manipulation of pyridine derivatives, including those related to 2-(Bromomethyl)-4-chloro-3-fluoropyridine, has been explored for stabilizing and initiating miniemulsion polymerization under advanced conditions. These studies highlight the compound's potential utility in developing new polymer materials with tailored properties (Stoffelbach et al., 2007).

Medicinal Chemistry Building Blocks

The synthesis of complex pyridines, utilizing halogen-rich intermediates like 2-(Bromomethyl)-4-chloro-3-fluoropyridine, underpins advancements in medicinal chemistry. These compounds serve as valuable building blocks for designing novel therapeutic agents, demonstrating the critical role of halogenated pyridines in drug discovery and development processes (Wu, Porter, Frennesson, & Saulnier, 2022).

Chemical Synthesis and Functionalization

The chemoselective functionalization of halopyridines, including 2-(Bromomethyl)-4-chloro-3-fluoropyridine, has been explored to understand and optimize reactions for synthesizing compounds with specific functional groups. This research provides essential insights into the selectivity and reactivity of halogenated pyridines, crucial for developing synthetic methodologies in organic chemistry (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Mechanism of Action

Target of Action

It’s worth noting that bromine-containing compounds are often used in the synthesis of pharmaceuticals and agrochemicals due to their reactivity .

Mode of Action

Bromine-containing compounds are known to participate in various types of reactions, including substitution and coupling reactions . For instance, in Suzuki–Miyaura cross-coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction, bromine-containing compounds can act as electrophiles .

Safety and Hazards

As with any chemical compound, handling “2-(Bromomethyl)-4-chloro-3-fluoropyridine” would require appropriate safety measures. This could include wearing protective clothing and working in a well-ventilated area. The specific hazards would depend on the compound’s reactivity and toxicity.